2-(Tert-butylamino)ethyl methacrylate

• IUPAC Name: 2-(tert-butylamino)ethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C10H19NO2/c1-8(2)9(12)13-7-6-11-10(3,4)5/h11H,1,6-7H2,2-5H3
• InChI Key: BEWCNXNIQCLWHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCCNC(C)(C)C
• Molecular Formula: C10H19NO2
• Related CAS: 26716-20-1
• DSSTOX Substance ID: DTXSID6044931
• Molecular Weight: 185.26 g/mol
• Physical Description: Liquid; [HSDB] Colorless to light yellow liquid; [MSDSonline]
• Boiling Point: 100-105 °C @ 12 MM HG
• Flash Point: 96.1 °C (Cleveland open cup), 11 °C (Cleveland open cup)
• Solubility: 1.8 g/100 ml water at 25 °C
• Density: 0.914 @ 25 °C
• Color/Form: LIQUID
• CAS No.: 3775-90-4
• Melting Point: < -70 °C

Description

2-(Tert-butylamino)ethyl methacrylate is a chemical compound with the molecular formula C10H19NO2. It is a methacrylate ester that contains a tert-butylamino group. This compound is known for its use in polymer chemistry, particularly in the synthesis of polymers with specific properties such as biocidal activity and pH responsiveness .

Scientific Research Applications

2-(Tert-butylamino)ethyl methacrylate has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of polymers with specific properties such as pH responsiveness and biocidal activity.

Biology: The polymers derived from this compound have been studied for their antibacterial properties and potential use in medical devices.

Medicine: Research has explored the use of these polymers in drug delivery systems due to their ability to respond to changes in pH.

Industry: The compound is used in the production of coatings and adhesives with enhanced properties.

Safety and Hazards

TBEMA is classified as a combustible liquid and may cause an allergic skin reaction. It is harmful if swallowed and causes severe skin burns and eye damage. Safety measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and using non-sparking tools.

Future Directions

TBEMA is primarily used in laboratory chemicals and the synthesis of substances. Its end groups can be reinitiated to continue the polymerization on an MSN’s surface with a second monomer. This suggests potential future directions in the field of polymer chemistry.

Mechanism of Action

Target of Action

It is known to be used in the formation of polymers , suggesting that its targets could be various substrates in polymerization reactions.

Mode of Action

2-(Tert-butylamino)ethyl methacrylate interacts with its targets through chemical reactions, specifically polymerization .

Biochemical Pathways

As a monomer used in polymerization, it likely participates in the chemical pathways involved in the formation of polymers .

Result of Action

It is known to be involved in the formation of polymers , suggesting that its action results in the creation of polymer structures.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is known to be slightly soluble in water , which could affect its dispersion and reactivity. Additionally, it should be stored in a cool, well-ventilated place away from heat and ignition sources , indicating that temperature and exposure to light or oxygen could affect its stability and reactivity.

Biochemical Analysis

Biochemical Properties

2-(Tert-butylamino)ethyl methacrylate plays a significant role in biochemical reactions, particularly in polymerization processes. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with hydroquinone as an inhibitor . The nature of these interactions often involves the formation of covalent bonds, which can influence the activity of the enzymes and proteins involved. Additionally, this compound can act as a monomer in the synthesis of polymers, which are used in various biomedical applications .

Cellular Effects

The effects of this compound on cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that exposure to this compound can lead to changes in the expression of certain genes and proteins, which in turn can affect cellular metabolism and signaling pathways . For example, it has been observed that this compound can disrupt the outer membrane of bacteria by displacing Ca2+ and Mg2+ ions .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been shown to interact with hydroquinone, which acts as an inhibitor . This interaction can lead to changes in gene expression and enzyme activity, ultimately affecting cellular processes. Additionally, the compound can form covalent bonds with proteins, altering their structure and function .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects. At higher doses, it can cause significant adverse effects, including toxicity and changes in cellular function . Threshold effects have been observed, where the compound exhibits toxic effects only above a certain concentration .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism. For instance, it can be metabolized by enzymes involved in the detoxification processes, leading to the formation of various metabolites . These metabolic pathways can influence the overall metabolic flux and levels of metabolites in the cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its overall effects. The compound can be transported across cell membranes through specific transporters and binding proteins . Once inside the cells, it can accumulate in specific compartments, influencing its localization and activity .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization can affect its interactions with other biomolecules and its overall activity within the cell .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Tert-butylamino)ethyl methacrylate typically involves the reaction of methacrylic acid with 2-(tert-butylamino)ethanol. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid to facilitate esterification. The reaction conditions often include heating the mixture to reflux and removing the water formed during the reaction to drive the equilibrium towards the formation of the ester .

Industrial Production Methods

In industrial settings, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions and improved yield. The use of inhibitors such as monomethyl ether hydroquinone (MEHQ) is common to prevent unwanted polymerization during the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Tert-butylamino)ethyl methacrylate undergoes various chemical reactions, including:

Polymerization: This compound can polymerize to form poly(this compound), which is used in various applications.

Substitution Reactions: The amino group can participate in substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions

Polymerization: Initiators such as azobisisobutyronitrile (AIBN) or benzoyl peroxide are commonly used under conditions of heat or UV light to initiate the polymerization process.

Substitution Reactions: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Polymerization: The major product is poly(this compound), which has applications in coatings and biomedical materials.

Substitution Reactions: Depending on the reagents used, various substituted derivatives of this compound can be formed.

Comparison with Similar Compounds

Similar Compounds

2-(Dimethylamino)ethyl methacrylate: This compound has a similar structure but contains dimethylamino instead of tert-butylamino.

2-(N,N-Diethylamino)ethyl methacrylate: Another similar compound with diethylamino groups, used in the synthesis of polymers with different characteristics.

Uniqueness

2-(Tert-butylamino)ethyl methacrylate is unique due to its bulky tert-butylamino group, which imparts specific properties such as enhanced biocidal activity and pH responsiveness. These properties make it particularly useful in applications where these characteristics are desired .